3-Methyl-6-nitrocoumarin
Overview
Description
3-Methyl-6-nitrocoumarin is a chemical compound with the molecular formula C10H7NO4 . It has a molecular weight of 205.17 . The IUPAC name for this compound is 3-methyl-6-nitro-2H-chromen-2-one .
Molecular Structure Analysis
The molecular structure of 3-Methyl-6-nitrocoumarin consists of a benzopyrone core, which is a fused benzene and pyrone ring . The compound has a nitro group (-NO2) attached to the 6th carbon and a methyl group (-CH3) attached to the 3rd carbon of the coumarin nucleus .Scientific Research Applications
Antioxidant Activity
Coumarins, including 3-Methyl-6-nitrocoumarin, are known for their broad spectrum of physiological effects . They have a specific structure that involves a conjugated system with excellent charge and electron transport properties . This makes them effective antioxidants, capable of scavenging free radicals . Research efforts in recent years have focused on the synthesis and examination of synthetic coumarin derivatives to produce potential drugs with enhanced, modified, or entirely novel effects .
Plant Growth Regulation
Coumarin-based heteroaromatics, such as 3-Methyl-6-nitrocoumarin, have been found to act as plant growth regulators . They are referred to as anti-auxins, as these compounds are considered to play an essential role in plant growth as well as defense . They are involved in controlling respiration, photosynthesis, and protection against infection .
Defense Against Pests and Diseases
Coumarins, including 3-Methyl-6-nitrocoumarin, play an important role in plants’ defense system against pests and diseases . They are used as growth inhibitors and defense compounds .
Synthesis of Potential Drugs
The specific structure of coumarins, including 3-Methyl-6-nitrocoumarin, makes them excellent candidates for the synthesis of potential drugs . Research efforts have been focused on the synthesis and examination of synthetic coumarin derivatives with the aim to produce potential drugs with enhanced, modified, or entirely novel effects .
Acoustic Properties
Although the specific acoustic properties of 3-Methyl-6-nitrocoumarin are not mentioned, studies on similar compounds like 3-acetyl-4-methyl-6-chloro-8-nitrocoumarin have been conducted . These studies investigate the changes in acoustic properties with increasing concentration of certain solvents .
Chemical Synthesis
3-Methyl-6-nitrocoumarin can be used in chemical synthesis . It can serve as a building block in the synthesis of more complex molecules .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that coumarin derivatives, such as 3-aminocoumarins, are the core structure of antibiotics like novobiocin and clorobiocin, which are effective against multi-resistant gram-positive bacteria . These antibiotics function as inhibitors of DNA gyrase , a type II topoisomerase, and heat shock protein 90 , which plays a crucial role in cell signaling, proliferation, and survival.
Mode of Action
For instance, novobiocin and clorobiocin, which share a similar core structure, inhibit DNA gyrase, thereby preventing DNA replication .
Biochemical Pathways
Given the potential targets, it’s plausible that this compound could impact the dna replication pathway by inhibiting dna gyrase, and potentially influence pathways related to cell signaling, proliferation, and survival through its interaction with heat shock protein 90 .
Result of Action
Based on the known effects of similar compounds, it can be inferred that the compound might lead to the inhibition of dna replication and potentially affect cell signaling, proliferation, and survival .
properties
IUPAC Name |
3-methyl-6-nitrochromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4/c1-6-4-7-5-8(11(13)14)2-3-9(7)15-10(6)12/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWANMOIIIMORBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC(=C2)[N+](=O)[O-])OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70371698 |
Source
|
| Record name | 3-Methyl-6-nitrocoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-6-nitrocoumarin | |
CAS RN |
103030-08-6, 95532-74-4 |
Source
|
| Record name | 3-Methyl-6-nitrocoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70371698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methyl-6-nitrocoumarin | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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